1-(4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-2,2-diphenylethanone

• IUPAC Name: 1-[4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C27H27N3O2S/c1-2-32-22-14-9-15-23-25(22)28-27(33-23)30-18-16-29(17-19-30)26(31)24(20-10-5-3-6-11-20)21-12-7-4-8-13-21/h3-15,24H,2,16-19H2,1H3
• InChI Key: GFRKHRPZKRAENH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H27N3O2S
• Molecular Weight: 457.6 g/mol
• CAS No.: 922826-40-2

Description

1-(4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-2,2-diphenylethanone is a chemical compound with the molecular formula C25H31N3O4S2. It’s a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 473.61. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Novel derivatives of 1,2,4-Triazole, including compounds related to the target chemical, have been synthesized and shown to possess good or moderate antimicrobial activities against various microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Structural and Chemical Analysis

• The crystal structure of closely related compounds has been studied to understand their conformation and potential applications in various chemical reactions. For example, the crystal structure of 4-[4-(Ethoxycarbonyl)piperazin-1-yl]benzoic acid was analyzed, revealing details about the conformation of its molecular components (Faizi, Ahmad, & Golenya, 2016).

Pharmacological Studies

• Compounds structurally related to the target chemical have been synthesized and evaluated for their potential as clinical candidates in pain management. For instance, a σ1 receptor antagonist showing promising properties for the treatment of pain was developed (Díaz, García, Torrens, Caamaño, Enjo, Sicre, Lorente, Port, Montero, Yeste, Alvarez, Martin, Maldonado, de laPuente, Vidal-Torres, Cendán, Vela, & Almansa, 2020).

Synthesis and Antimicrobial Activity

• New pyridine derivatives, including those structurally similar to the target compound, have been synthesized and shown to exhibit variable and modest antimicrobial activity against bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

Application in Drug Design

• The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from similar compounds has been explored for their potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Electrochemical Synthesis

• Electrochemical synthesis based on the oxidation of compounds structurally similar to the target molecule has been conducted, indicating potential applications in chemical synthesis and drug development (Amani & Nematollahi, 2012).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given that similar compounds have shown anti-inflammatory and anticancer properties. Further studies could also focus on the optimization of its synthesis and the exploration of its physical and chemical properties.